Cas no 2570-42-5 (Benzene,1,4-dimethoxy-2-(methylthio)-)

Benzene,1,4-dimethoxy-2-(methylthio)- is a substituted aromatic compound featuring methoxy and methylthio functional groups at the 1, 4, and 2 positions, respectively. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The electron-donating methoxy groups enhance reactivity in electrophilic substitution reactions, while the methylthio moiety offers potential for further functionalization. Its stability under standard conditions and well-defined reactivity profile make it suitable for use in fine chemical manufacturing and research. The compound’s distinct substitution pattern also facilitates selective transformations, contributing to its utility in complex molecule synthesis.
Benzene,1,4-dimethoxy-2-(methylthio)- structure
2570-42-5 structure
Product Name:Benzene,1,4-dimethoxy-2-(methylthio)-
CAS No:2570-42-5
MF:C9H12O2S
MW:184.255381584167
CID:276674
Update Time:2025-10-23

Benzene,1,4-dimethoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,4-dimethoxy-2-(methylthio)-
    • 1,4-dimethoxy-2-methylthiobenzene
    • 2,5-DIMETHOXYTHIOPHENOL
    • 1,2-Dimethoxy-4-(methylsulfanyl)benzene
    • 1,2-Dimethoxy-4-(methylthio)benzene
    • Benzene, 1,2-dimethoxy-4-(methylthio)-
    • 1,4-dimethoxy-2-methylsulfanylbenzene
    • Benzene, 1,4-dimethoxy-2-(methylthio)-
    • (2,5-Dimethoxyphenyl)(methyl)sulfane
    • MDL： MFCD00010653
    • Inchi： 1S/C9H12O2S/c1-10-7-4-5-8(11-2)9(6-7)12-3/h4-6H,1-3H3
    • InChI Key： VDHGQPCJOZRMTC-UHFFFAOYSA-N
    • SMILES： C1(OC)=CC=C(OC)C=C1SC

Computed Properties

  • Exact Mass: 184.05586
  • Monoisotopic Mass: 184.0558
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Density: 1.11
  • Boiling Point: 264.4°Cat760mmHg
  • Flash Point: 113.7°C
  • Refractive Index: 1.543
  • PSA: 18.46

Benzene,1,4-dimethoxy-2-(methylthio)- Pricemore >>

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Benzene,1,4-dimethoxy-2-(methylthio)- Suppliers

Amadis Chemical Company Limited
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(CAS:2570-42-5)Benzene,1,4-dimethoxy-2-(methylthio)-
Order Number:A1213387
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:00
Price ($):397
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2570-42-5)Benzene,1,4-dimethoxy-2-(methylthio)-
A1213387
Purity:99%
Quantity:1g
Price ($):397
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